3-(cyclohexanecarboxamido)-N-(3,4-dimethylphenyl)benzofuran-2-carboxamide

• IUPAC Name: 3-(cyclohexanecarbonylamino)-N-(3,4-dimethylphenyl)-1-benzofuran-2-carboxamide
• InChI: InChI=1S/C24H26N2O3/c1-15-12-13-18(14-16(15)2)25-24(28)22-21(19-10-6-7-11-20(19)29-22)26-23(27)17-8-4-3-5-9-17/h6-7,10-14,17H,3-5,8-9H2,1-2H3,(H,25,28)(H,26,27)
• InChI Key: KILVCFXROLKENJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C2=C(C3=CC=CC=C3O2)NC(=O)C4CCCCC4)C
• Molecular Formula: C24H26N2O3
• Molecular Weight: 390.5 g/mol

Description

3-(cyclohexanecarboxamido)-N-(3,4-dimethylphenyl)benzofuran-2-carboxamide, also known as CXB, is a synthetic compound that has been extensively studied for its potential therapeutic applications. CXB belongs to the class of benzofuran derivatives and has shown promising results in various scientific studies.

Scientific Research Applications

Synthesis and Properties of Aromatic Polyamides

Aromatic polyamides incorporating cyclohexane structures exhibit significant thermal stability and solubility in polar solvents, demonstrating their potential for creating robust and flexible materials suitable for high-temperature applications. The inherent viscosities of these polymers and their capacity to form transparent, flexible films highlight their applicability in various industrial and technological fields (Hsiao et al., 1999).

Self-Assembly Through Stereochemistry

Stereochemistry plays a crucial role in the self-assembly of 1,3,5-benzene tricarboxamide derivatives, with heterochiral and homochiral analogues forming distinct structures in solvents like cyclohexane. This behavior underscores the importance of molecular chirality in dictating the assembly and properties of supramolecular architectures, offering insights into designing functional materials (Caumes et al., 2016).

Photoremovable Protecting Groups

The study of 2,5-dimethylphenacyl esters in the context of photoremovable protecting groups for carboxylic acids reveals a mechanism involving efficient photoenolization. This research has implications for organic synthesis and biochemistry, especially in the development of "caged compounds" for controlled release applications (Zabadal et al., 2001).

Synthesis and Biological Evaluation of Benzofuran Carboxamide Derivatives

The synthesis and evaluation of benzofuran carboxamide derivatives for antimicrobial, anti-inflammatory, and antioxidant activities highlight the therapeutic potential of these compounds. This research contributes to the development of new chemical entities with bioactive properties (Lavanya et al., 2017).

Hydrogen Bonding and Stability in Calcium Complexes

Investigations into carboxylate-containing polyamides and their calcium complexes offer insights into the role of hydrogen bonding in the stability of these complexes. This research is relevant for understanding biomineralization processes and the development of materials with enhanced stability and functionality (Ueyama et al., 1998).